Cas no 1823249-78-0 (benzyl N-{3-hydroxy-1-[2-(trifluoromethyl)phenyl]propyl}carbamate)

• Product Name: benzyl N-{3-hydroxy-1-[2-(trifluoromethyl)phenyl]propyl}carbamate
• CAS No: 1823249-78-0
• MF: C₁₈H₁₈F₃NO₃
• MW: 353.335635662079
• CID: 5872359
• PubChem ID: 165914759
• Update Time: 2025-07-19

benzyl N-{3-hydroxy-1-[2-(trifluoromethyl)phenyl]propyl}carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-{3-hydroxy-1-[2-(trifluoromethyl)phenyl]propyl}carbamate
• EN300-12614242
• 1823249-78-0

• Inchi： 1S/C18H18F3NO3/c19-18(20,21)15-9-5-4-8-14(15)16(10-11-23)22-17(24)25-12-13-6-2-1-3-7-13/h1-9,16,23H,10-12H2,(H,22,24)
• InChI Key： QKFSCCIPNFKYTN-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(CCO)NC(=O)OCC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 353.12387792g/mol
• Monoisotopic Mass: 353.12387792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-{3-hydroxy-1-[2-(trifluoromethyl)phenyl]propyl}carbamate

Comprehensive Overview of Benzyl N-{3-hydroxy-1-[2-(trifluoromethyl)phenyl]propyl}carbamate (CAS No. 1823249-78-0)

The compound benzyl N-{3-hydroxy-1-[2-(trifluoromethyl)phenyl]propyl}carbamate (CAS No. 1823249-78-0) is a specialized organic molecule with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a trifluoromethylphenyl group and a carbamate moiety, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its properties due to its potential role in modulating biological pathways and enhancing drug delivery systems.

In recent years, the demand for fluorinated compounds like benzyl N-{3-hydroxy-1-[2-(trifluoromethyl)phenyl]propyl}carbamate has surged, driven by their stability and bioactivity. Fluorine-containing molecules are often sought after in medicinal chemistry because the trifluoromethyl group can improve metabolic stability and binding affinity. This compound's hydroxypropyl chain further adds to its versatility, enabling modifications for targeted applications. Such characteristics align with current trends in precision medicine and small-molecule therapeutics.

The synthesis of benzyl N-{3-hydroxy-1-[2-(trifluoromethyl)phenyl]propyl}carbamate involves multi-step organic reactions, often starting from 2-(trifluoromethyl)benzaldehyde or related precursors. Its carbamate linkage is particularly noteworthy, as carbamates are widely used in prodrug design and enzyme inhibition. This compound's CAS No. 1823249-78-0 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance. Scientists frequently search for its spectroscopic data, solubility profile, and synthetic protocols, reflecting its growing relevance.

From an industrial perspective, benzyl N-{3-hydroxy-1-[2-(trifluoromethyl)phenyl]propyl}carbamate is valued for its potential as an intermediate in the production of more complex molecules. Its benzyl-protected carbamate group offers synthetic flexibility, allowing for further functionalization. This aligns with the broader shift toward green chemistry and sustainable synthesis, as researchers seek efficient routes to minimize waste and energy consumption. The compound's stability under various conditions also makes it a candidate for high-throughput screening and combinatorial chemistry.

In the context of drug development, benzyl N-{3-hydroxy-1-[2-(trifluoromethyl)phenyl]propyl}carbamate has drawn attention for its potential as a bioisostere or pharmacophore. The trifluoromethyl group's electron-withdrawing properties can influence the compound's interaction with biological targets, making it a valuable tool for structure-activity relationship (SAR) studies. Recent publications highlight its utility in designing enzyme inhibitors and receptor modulators, particularly in neuroscience and oncology research.

For researchers and manufacturers, understanding the physicochemical properties of benzyl N-{3-hydroxy-1-[2-(trifluoromethyl)phenyl]propyl}carbamate is critical. Key parameters such as melting point, logP, and stability under acidic/basic conditions are frequently queried in scientific literature. Additionally, its compatibility with common chromatographic techniques (e.g., HPLC, GC-MS) is essential for quality control. These factors contribute to its adoption in preclinical studies and process optimization.

As the scientific community continues to explore fluorine-rich compounds, benzyl N-{3-hydroxy-1-[2-(trifluoromethyl)phenyl]propyl}carbamate stands out for its balanced properties. Its combination of a polar hydroxy group and a lipophilic trifluoromethylphenyl moiety offers a unique profile for drug design. Future research may focus on its applications in bioconjugation, prodrug strategies, or as a scaffold for fragment-based drug discovery. With its CAS No. 1823249-78-0 firmly established, this compound is poised to play a pivotal role in advancing chemical and pharmaceutical sciences.